Cas no 80007-06-3 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-(b-D-glucopyranosyloxy)-6,7-dihydroxy-)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-(b-D-glucopyranosyloxy)-6,7-dihydroxy- structure
80007-06-3 structure
Product name:4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-(b-D-glucopyranosyloxy)-6,7-dihydroxy-
CAS No:80007-06-3
MF:C21H20O12
MW:464.376307487488
CID:726860
PubChem ID:5488685

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-(b-D-glucopyranosyloxy)-6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5-(b-D-glucopyranosyloxy)-6,7-dihydroxy-
    • 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5-(beta-D-glucopyranosyloxy)-6,7-dihydroxy-
    • 2-(3,4-dihydroxyphenyl)-6,7-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
    • 6-Hydroxyluteolin-5-beta-D-glucoside
    • DTXSID20230004
    • 80007-06-3
    • Inchi: InChI=1S/C21H20O12/c22-6-14-17(28)18(29)19(30)21(32-14)33-20-15-10(25)4-12(7-1-2-8(23)9(24)3-7)31-13(15)5-11(26)16(20)27/h1-5,14,17-19,21-24,26-30H,6H2/t14-,17-,18+,19-,21+/m1/s1
    • InChI Key: XJHWBSXROLODMH-VPRICQMDSA-N
    • SMILES: C1=CC(=C(C=C1C2=CC(=O)C3=C(O2)C=C(C(=C3OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 464.095476
  • Monoisotopic Mass: 464.095476
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 182
  • Topological Polar Surface Area: 207
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.785
  • Boiling Point: 914°C at 760 mmHg
  • Flash Point: 321.5°C
  • Refractive Index: 1.764

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